80-44-4

Butyl benzenesulfonate

In Stock

• CAS RN:
• 80-44-4

• Formula:
• C10H14O3S

• InChI:
• InChI=1S/C10H14O3S/c1-2-3-9-13-14(11,12)10-7-5-4-6-8-10/h4-8H,2-3,9H2,1H3

• InChIKey:
• NIKBCKTWWPVAIC-UHFFFAOYSA-N

• Butyl benzenesulfonate, also known as Butyl benzenesulfonate, is a useful research compound. Its molecular formula is C10H14O3S and its molecular weight is 214.28 g/mol. The purity is usually 95%.

Acacetin

In Stock

• CAS RN:
• 480-44-4

• Formula:
• C16H12O5

• InChI:
• InChI=1S/C16H12O5/c1-20-11-4-2-9(3-5-11)14-8-13(19)16-12(18)6-10(17)7-15(16)21-14/h2-8,17-18H,1H3

• InChIKey:
• DANYIYRPLHHOCZ-UHFFFAOYSA-N

• Acacetin is an O-methylated flavone found in various plants. It is reported to demonstrate spasmolytic, antinociceptive, anti-inflammatory, and antioxidant activity in various research models.
  Acacetin analytical standard provided with w/w absolute assay, to be used for quantitative titration.
  Acacetin belongs to the category of naturally occurring plant pigments called flavonoids found in vascular plants. It was first reported to be extracted from the leaves of Robinia pseuducacia. It has been used as an active component of traditional Chinese medicine Xuelianhua.
  5, 7-Dihydroxy-2-(4-methoxyphenyl)-4H-chromen-4-one, also known as 4'-methoxy-5, 7-dihydroxyflavone or linarigenin, belongs to the class of organic compounds known as 4'-o-methylated flavonoids. These are flavonoids with methoxy groups attached to the C4' atom of the flavonoid backbone. Thus, 5, 7-d...

3-(2-Amino-1-hydroxypropyl)phenol

In Stock

• CAS RN:
• 21480-44-4

• Formula:
• C9H13NO2

• InChI:
• InChI=1S/C9H13NO2/c1-6(10)9(12)7-3-2-4-8(11)5-7/h2-6,9,11-12H,10H2,1H3

• InChIKey:
• WXFIGDLSSYIKKV-IMTBSYHQSA-N

• A sympathomimetic agent that acts predominantly at alpha-1 adrenergic receptors. It has been used primarily as a vasoconstrictor in the treatment of HYPOTENSION.

(Z)-3-(5-(2-methoxybenzylidene)-4-oxo-2-thioxothiazolidin-3-yl)-N-morpholinopropanamide

In Stock

• CAS RN:
• 681480-44-4

• Formula:
• C18H21N3O4S2

• InChI:
• InChI=1S/C18H21N3O4S2/c1-24-14-5-3-2-4-13(14)12-15-17(23)21(18(26)27-15)7-6-16(22)19-20-8-10-25-11-9-20/h2-5,12H,6-11H2,1H3,(H,19,22)/b15-12-

• InChIKey:
• UAMVNEHTLDQHDF-QINSGFPZSA-N

• (Z)-3-(5-(2-methoxybenzylidene)-4-oxo-2-thioxothiazolidin-3-yl)-N-morpholinopropanamide is a useful research compound. Its molecular formula is C18H21N3O4S2 and its molecular weight is 407.5. The purity is usually 95%.

3-[(2,6-Dichlorophenyl)methylsulfanyl]-5-(trifluoromethyl)-1,2,4-triazol-4-amine

In Stock

• CAS RN:
• 686280-44-4

• Formula:
• C10H7Cl2F3N4S

• InChI:
• InChI=1S/C10H7Cl2F3N4S/c11-6-2-1-3-7(12)5(6)4-20-9-18-17-8(19(9)16)10(13,14)15/h1-3H,4,16H2

• InChIKey:
• KYGDIDONGBJVEE-UHFFFAOYSA-N

• 3-[(2,6-Dichlorophenyl)methylsulfanyl]-5-(trifluoromethyl)-1,2,4-triazol-4-amine is a useful research compound. Its molecular formula is C10H7Cl2F3N4S and its molecular weight is 343.15. The purity is usually 95%.

N'-(4,5-dimethylbenzo[d]thiazol-2-yl)-4-(morpholinosulfonyl)benzohydrazide

In Stock

• CAS RN:
• 851980-44-4

• Formula:
• C20H22N4O4S2

• InChI:
• InChI=1S/C20H22N4O4S2/c1-13-3-8-17-18(14(13)2)21-20(29-17)23-22-19(25)15-4-6-16(7-5-15)30(26,27)24-9-11-28-12-10-24/h3-8H,9-12H2,1-2H3,(H,21,23)(H,22,25)

• InChIKey:
• OEVUDEBQJUOFSC-UHFFFAOYSA-N

• N'-(4,5-dimethylbenzo[d]thiazol-2-yl)-4-(morpholinosulfonyl)benzohydrazide is a useful research compound. Its molecular formula is C20H22N4O4S2 and its molecular weight is 446.54. The purity is usually 95%.

3-(3,4-dimethoxyphenyl)-2-oxo-2H-chromen-7-yl 3,4-dimethoxybenzoate

In Stock

• CAS RN:
• 869080-44-4

• Formula:
• C26H22O8

• InChI:
• InChI=1S/C26H22O8/c1-29-20-9-6-15(12-23(20)31-3)19-11-16-5-8-18(14-22(16)34-26(19)28)33-25(27)17-7-10-21(30-2)24(13-17)32-4/h5-14H,1-4H3

• InChIKey:
• GHGHADKYFCGSMK-UHFFFAOYSA-N

• 3-(3,4-dimethoxyphenyl)-2-oxo-2H-chromen-7-yl 3,4-dimethoxybenzoate is a useful research compound. Its molecular formula is C26H22O8 and its molecular weight is 462.454. The purity is usually 95%.

2-(2-Chlorobenzyloxy)-6-fluorobenzonitrile

In Stock

• CAS RN:
• 872180-44-4

• Formula:
• C14H9ClFNO

• InChI:
• InChI=1S/C14H9ClFNO/c15-12-5-2-1-4-10(12)9-18-14-7-3-6-13(16)11(14)8-17/h1-7H,9H2

• InChIKey:
• JZVVUAGSDNVINP-UHFFFAOYSA-N

• 2-(2-Chlorobenzyloxy)-6-fluorobenzonitrile is a useful research compound. Its molecular formula is C14H9ClFNO and its molecular weight is 261.68 g/mol. The purity is usually 95%.

3-(3,5-Dimethylphenyl)-4'-thiomethylpropiophenone

In Stock

• CAS RN:
• 898780-44-4

• Formula:
• C18H20OS

• InChI:
• InChI=1S/C18H20OS/c1-13-10-14(2)12-15(11-13)4-9-18(19)16-5-7-17(20-3)8-6-16/h5-8,10-12H,4,9H2,1-3H3

• InChIKey:
• VCAVUZJECAKLOA-UHFFFAOYSA-N

• 3-(3,5-Dimethylphenyl)-4'-thiomethylpropiophenone is a useful research compound. Its molecular formula is C18H20OS and its molecular weight is 284.4 g/mol. The purity is usually 95%.

4-chloro-5-methyl-1H-pyrazol-3-amine

In Stock

• CAS RN:
• 110580-44-4

• Formula:
• C4H6ClN3

• InChI:
• InChI=1S/C4H6ClN3/c1-2-3(5)4(6)8-7-2/h1H3,(H3,6,7,8)

• InChIKey:
• FRXHUIQTYMOZLO-UHFFFAOYSA-N

• 4-chloro-5-methyl-1H-pyrazol-3-amine is a useful research compound. Its molecular formula is C4H6ClN3 and its molecular weight is 131.56 g/mol. The purity is usually 95%.

2,5-Difluorobenzylmagnesium chloride, 0.25 M in 2-MeTHF

In Stock

• CAS RN:
• 738580-44-4

• Formula:
• C7H5ClF2Mg

• InChI:
• InChI=1S/C7H5F2.ClH.Mg/c1-5-4-6(8)2-3-7(5)9;;/h2-4H,1H2;1H;/q-1;;+2/p-1

• InChIKey:
• CXOCTLAVVUVVLB-UHFFFAOYSA-M

• 2,5-Difluorobenzylmagnesium chloride, 0.25 M in 2-MeTHF is a useful research compound. Its molecular formula is C7H5ClF2Mg and its molecular weight is 186.87 g/mol. The purity is usually 95%.

parathyroid-hormone-related protein(1-84)

• CAS RN:
• 128280-44-4

• Formula:
• C13H19NO5

• Parathyroid-hormone-related protein(1-84), also known as Parathyroid-hormone-related protein(1-84), is a useful research compound. Its molecular formula is C13H19NO5. The purity is usually 95%.

5-Chloro-7-methylbicyclo[4.2.0]octa-1(6),2,4-triene-7-carboxylic acid

In Stock

• CAS RN:
• 2138380-44-4

• Formula:
• C10H9ClO2

• InChI:
• InChI=1S/C10H9ClO2/c1-10(9(12)13)5-6-3-2-4-7(11)8(6)10/h2-4H,5H2,1H3,(H,12,13)

• InChIKey:
• ULOAQBZRCQYMSN-UHFFFAOYSA-N

• 5-Chloro-7-methylbicyclo[4.2.0]octa-1(6),2,4-triene-7-carboxylic acid is a useful research compound. Its molecular formula is C10H9ClO2 and its molecular weight is 196.63. The purity is usually 95%.

Trelagliptin Impurity X

In Stock

• CAS RN:
• 1938080-44-4

• Formula:
• C18H22FN5O3

• InChI:
• InChI=1S/C18H22FN5O3/c1-22-16(25)8-15(23-6-2-3-13(20)10-23)24(18(22)27)9-11-7-12(19)4-5-14(11)17(21)26/h4-5,7-8,13H,2-3,6,9-10,20H2,1H3,(H2,21,26)

• InChIKey:
• AKNPUJHLPMLIQG-UHFFFAOYSA-N

• Trelagliptin Impurity X is a useful research compound. Its molecular formula is C18H22FN5O3 and its molecular weight is 375.4 g/mol. The purity is usually 95%.

Fmoc-D-Dbu(Boc)-OH

In Stock

• CAS RN:
• 1310680-44-4

• Formula:
• C24H28N2O6

• InChI:
• InChI=1S/C24H28N2O6/c1-24(2,3)32-22(29)25-13-15(12-21(27)28)26-23(30)31-14-20-18-10-6-4-8-16(18)17-9-5-7-11-19(17)20/h4-11,15,20H,12-14H2,1-3H3,(H,25,29)(H,26,30)(H,27,28)/t15-/m0/s1

• InChIKey:
• KUNBFIUWYNXGCJ-HNNXBMFYSA-N

• Fmoc-D-Dbu(Boc)-OH is a useful research compound. Its molecular formula is C24H28N2O6 and its molecular weight is 440.5 g/mol. The purity is usually 95%.